Cas no 2138237-51-9 (2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid)

• Product Name: 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid
• CAS No: 2138237-51-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6101993
• PubChem ID: 165789214
• Update Time: 2025-10-30

2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-803677
• 2138237-51-9
• 2-(2-aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid
• 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid

• Inchi： 1S/C11H13NO3/c12-4-3-9-5-7-1-2-8(11(13)14)6-10(7)15-9/h1-2,6,9H,3-5,12H2,(H,13,14)
• InChI Key： RALJGZRAGRNEQZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C=CC=2CC1CCN

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid

Introduction to 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid (CAS No. 2138237-51-9)

2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid, identified by the chemical identifier CAS No. 2138237-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its benzofuran core structure and functionalized side chains, has garnered attention due to its potential applications in drug discovery and development. The benzofuran scaffold is a well-known motif in medicinal chemistry, often incorporated into bioactive molecules due to its ability to interact with biological targets in a favorable manner.

The structure of 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid features a six-membered aromatic ring fused to a five-membered heterocyclic ring, with an aminoethyl substituent at the 2-position and a carboxylic acid group at the 6-position. This specific arrangement of functional groups makes the compound a versatile building block for synthesizing more complex pharmacophores. The presence of both basic and acidic functionalities allows for diverse interactions with biological systems, making it a promising candidate for further exploration in drug design.

In recent years, there has been a growing interest in benzofuran derivatives as potential therapeutic agents. These compounds have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. The aminoethyl side chain in 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid introduces additional reactivity, enabling modifications that can fine-tune the pharmacological properties of the molecule. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel drugs.

One of the most compelling aspects of 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and many therapeutics work by inhibiting or activating specific enzymatic pathways. The unique structural features of this compound may allow it to interact with enzymes in a way that disrupts disease-causing mechanisms. For instance, studies have shown that benzofuran derivatives can inhibit kinases and other enzymes involved in cancer progression. The carboxylic acid group at the 6-position could serve as a hydrogen bond acceptor or participate in salt bridge formation, enhancing binding affinity to biological targets.

Furthermore, the aminoethyl group provides a site for further functionalization through various chemical reactions such as coupling with carboxyl groups or forming amide linkages. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules. The ability to modify this compound in multiple ways makes it a valuable tool for drug discovery libraries and high-throughput screening assays.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been performed using 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid as a lead compound to predict its interactions with various biological targets. These studies have suggested that it may have potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases like arthritis and asthma.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that can modulate these inflammatory pathways. The structural features of benzofuran derivatives, including those found in CAS No. 2138237-51-9, make them ideal candidates for such applications. By leveraging computational methods alongside experimental validation, researchers can accelerate the discovery process and bring new therapies to market more efficiently.

In addition to its potential as an anti-inflammatory agent, there is growing evidence suggesting that benzofuran compounds may have applications in neurodegenerative diseases. Studies have shown that certain benzofurans can cross the blood-brain barrier and interact with central nervous system receptors. This property makes them attractive for treating conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

The synthesis of 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid involves multi-step organic reactions that highlight the synthetic versatility of benzofuran scaffolds. Key steps typically include condensation reactions to form the benzofuran ring system followed by functional group transformations to introduce the aminoethyl side chain and carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research purposes.

The chemical properties of this compound also make it suitable for use as an intermediate in more complex synthetic schemes. For example, it can be used to synthesize derivatives with different substituents at various positions on the benzofuran ring or on the aminoethyl side chain. Such derivatives can then be screened for biological activity to identify new lead compounds with improved pharmacological profiles.

Regulatory considerations are an important aspect when developing new pharmaceuticals based on compounds like CAS No. 2138237-51-9. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical studies are essential steps before moving into human clinical trials. However, the growing body of research supporting the use of benzofuran derivatives bodes well for their future application in therapeutic contexts.

The role of structure-based drug design cannot be overstated when discussing compounds like 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid. By understanding how these molecules interact with biological targets at a molecular level, researchers can design drugs that are more effective and have fewer side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into these interactions.

In conclusion,CAS No. 2138237-51-9, corresponding to 2-(2-Aminoethyl)-2,3-dihydro-1-benzofuran-6-carboxylic acid, represents a promising area of research within pharmaceutical chemistry and medicinal biology. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases including cancer and inflammatory disorders. As research continues to uncover new applications for this compound,benzofuran derivatives are likely to play an increasingly important role in drug development efforts worldwide.